Cas no 38447-82-4 (4-methylthian-4-ol)

• Product Name: 4-methylthian-4-ol
• CAS No: 38447-82-4
• Molecular Formula: C₆H₁₂OS
• Molecular Weight: 132.2239
• MDL: MFCD27950193
• CID: 2825072
• PubChem ID: 13057537

4-methylthian-4-ol Properties

Names and Identifiers

• 4-Methyltetrahydro-2H-thiopyran-4-ol
• 2H-Thiopyran-4-ol, tetrahydro-4-methyl-
• 4-Methylthian-4-ol
• RYZAMMMGBAOMMC-UHFFFAOYSA-N
• 4-hydroxy-4-methyltetrahydrothiopyran
• AK563700
• C74963
• CS-0160869
• DB-102110
• DS-19656
• SCHEMBL209627
• 38447-82-4
• AKOS023414428
• DTXSID10516662
• 4-methyltetrahydro-2h-thiopyran-4-ol
• DTXCID10467468

• MDL： MFCD27950193
• InChIKey： RYZAMMMGBAOMMC-UHFFFAOYSA-N
• Inchi： 1S/C6H12OS/c1-6(7)2-4-8-5-3-6/h7H,2-5H2,1H3
• SMILES： S1C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])C1([H])[H])O[H]

Computed Properties

• Exact Mass: 132.06088618g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 132.06088618g/mol
• Heavy Atom Count: 8
• Complexity: 76.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 45.5

Experimental Properties

• Boiling Point: 216.1±33.0°C at 760 mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes